Cas no 1806932-02-4 (4-Chloro-2-(difluoromethyl)-3-hydroxypyridine-5-methanol)

• Product name: 4-Chloro-2-(difluoromethyl)-3-hydroxypyridine-5-methanol
• CAS No: 1806932-02-4
• MF: C₇H₆ClF₂NO₂
• MW: 209.577847957611
• CID: 4869755

4-Chloro-2-(difluoromethyl)-3-hydroxypyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(difluoromethyl)-3-hydroxypyridine-5-methanol

• Inchi： 1S/C7H6ClF2NO2/c8-4-3(2-12)1-11-5(6(4)13)7(9)10/h1,7,12-13H,2H2
• InChI Key： YGJIZURSAXOQCV-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)F)=NC=C1CO)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 0.9
• Topological Polar Surface Area: 53.4

Additional information on 4-Chloro-2-(difluoromethyl)-3-hydroxypyridine-5-methanol

Recent Advances in the Study of 4-Chloro-2-(difluoromethyl)-3-hydroxypyridine-5-methanol (CAS: 1806932-02-4)

The compound 4-Chloro-2-(difluoromethyl)-3-hydroxypyridine-5-methanol (CAS: 1806932-02-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex drug molecules. The presence of both chloro and difluoromethyl groups in its structure makes it a valuable candidate for further exploration in drug design and development.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of agrochemicals and pharmaceuticals. Researchers have developed novel synthetic routes to produce 4-Chloro-2-(difluoromethyl)-3-hydroxypyridine-5-methanol with high yield and purity. These advancements are crucial for scaling up production and ensuring the compound's availability for further research and development. Additionally, the compound's stability under various conditions has been investigated, providing insights into its handling and storage requirements.

Recent pharmacological studies have explored the biological activity of 4-Chloro-2-(difluoromethyl)-3-hydroxypyridine-5-methanol. Preliminary results indicate that it exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This finding suggests potential applications in the development of anti-inflammatory agents. Furthermore, the compound's interaction with various biological targets has been studied using computational modeling and in vitro assays, shedding light on its mechanism of action and possible therapeutic uses.

In the context of drug discovery, 4-Chloro-2-(difluoromethyl)-3-hydroxypyridine-5-methanol has been utilized as a scaffold for the design of new chemical entities. Researchers have modified its structure to enhance its pharmacological properties, such as bioavailability and target specificity. These efforts have led to the discovery of several derivatives with improved activity profiles. The compound's versatility as a building block underscores its importance in medicinal chemistry.

Despite these promising developments, challenges remain in fully understanding the compound's safety and efficacy. Toxicology studies are ongoing to assess its potential side effects and determine safe dosage levels. Additionally, further research is needed to explore its pharmacokinetics and pharmacodynamics in vivo. These studies will be critical for advancing the compound from the laboratory to clinical applications.

In conclusion, 4-Chloro-2-(difluoromethyl)-3-hydroxypyridine-5-methanol (CAS: 1806932-02-4) represents a valuable compound in the field of chemical biology and pharmaceutical research. Its unique structural features and potential therapeutic applications make it a subject of ongoing investigation. Continued research efforts are expected to uncover new insights into its properties and applications, paving the way for its use in drug development and other biomedical applications.